Cas no 2094270-80-9 (3-(4-bromo-1H-pyrazol-3-yl)sulfamoylbenzene-1-sulfonyl fluoride)

• Product Name: 3-(4-bromo-1H-pyrazol-3-yl)sulfamoylbenzene-1-sulfonyl fluoride
• CAS No: 2094270-80-9
• MF: C₉H₇BrFN₃O₄S₂
• MW: 384.201981782913
• CID: 5681308
• PubChem ID: 126838151
• Update Time: 2025-05-20

3-(4-bromo-1H-pyrazol-3-yl)sulfamoylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z2509459707
• 3-[(4-bromo-1H-pyrazol-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride
• EN300-26585051
• 2094270-80-9
• 3-(4-bromo-1H-pyrazol-3-yl)sulfamoylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C9H7BrFN3O4S2/c10-8-5-12-13-9(8)14-20(17,18)7-3-1-2-6(4-7)19(11,15)16/h1-5H,(H2,12,13,14)
• InChI Key： BOOBTUAZUCVWRB-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1NS(C1C=CC=C(C=1)S(=O)(=O)F)(=O)=O

Computed Properties

• Exact Mass: 382.90454g/mol
• Monoisotopic Mass: 382.90454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 126Ų

Additional information on 3-(4-bromo-1H-pyrazol-3-yl)sulfamoylbenzene-1-sulfonyl fluoride

Introduction to 3-(4-bromo-1H-pyrazol-3-yl)sulfamoylbenzene-1-sulfonyl fluoride (CAS No. 2094270-80-9)

3-(4-bromo-1H-pyrazol-3-yl)sulfamoylbenzene-1-sulfonyl fluoride is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 2094270-80-9, features a complex molecular structure that includes a sulfonyl fluoride group and a pyrazole moiety. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The compound's structure is characterized by a benzene ring substituted with a sulfonyl fluoride group at the 1-position and a sulfamoyl group linked to a 4-bromo-1H-pyrazole ring at the 3-position. This arrangement imparts unique reactivity and binding properties, making it a valuable tool in drug discovery and development. The 4-bromo-1H-pyrazole moiety, in particular, is known for its ability to interact with biological targets, thereby enhancing the potential of the compound as a lead molecule in medicinal chemistry.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a sulfonyl fluoride group in this compound enhances its reactivity, allowing for further functionalization and derivatization. This flexibility is crucial in the design of molecules that can modulate biological pathways effectively.

One of the most compelling aspects of 3-(4-bromo-1H-pyrazol-3-yl)sulfamoylbenzene-1-sulfonyl fluoride is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting these enzymes, sulfonamide-based compounds can disrupt aberrant signaling cascades and restore normal cellular function. The pyrazole scaffold is particularly interesting in this context, as it has been shown to bind effectively to the ATP-binding pockets of kinases.

Recent studies have highlighted the importance of fluorinated sulfonyl compounds in drug design. The fluorine atom in sulfonyl fluorides can influence the electronic properties of the molecule, leading to enhanced binding affinity and metabolic stability. This makes such compounds attractive candidates for further development into therapeutic agents. The specific arrangement of atoms in 3-(4-bromo-1H-pyrazol-3-yl)sulfamoylbenzene-1-sulfonyl fluoride is thought to contribute to its unique pharmacological profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonyl fluoride group is particularly challenging due to its high reactivity. However, advances in synthetic methodology have made it possible to achieve high yields and purity levels. These improvements are essential for ensuring that the compound can be used effectively in downstream applications.

In addition to its potential as a kinase inhibitor, 3-(4-bromo-1H-pyrazol-3-yl)sulfamoylbenzene-1-sulfonyl fluoride may also find applications in other therapeutic areas. For instance, its structure suggests that it could be modified to target other enzyme families or receptors involved in disease pathways. The< strong>sulfamoylbenzene core provides a platform for further derivatization, allowing chemists to explore various structural modifications.

The growing body of research on sulfonamide derivatives underscores their importance as pharmacological tools. As our understanding of biological systems continues to expand, so does the need for innovative molecular entities like 3-(4-bromo-1H-pyrazol-3-yl)sulfamoylbenzene-1-sulfonyl fluoride. This compound represents a promising candidate for further investigation and development into new therapeutic agents.

In conclusion, 3-(4-bromo-1H-pyrazol-3-yl)sulfamoylbenzene-1-sulfonyl fluoride (CAS No. 2094270-80-9) is a structurally complex and versatile chemical entity with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive intermediate for synthesizing bioactive molecules targeting various disease pathways. As research continues to uncover new applications for sulfonamide derivatives, this compound is poised to play an important role in drug discovery efforts.